Cas no 1932291-95-6 ((3R,4R)-3-aminooxane-4-carboxylic acid, cis)

• Product Name: (3R,4R)-3-aminooxane-4-carboxylic acid, cis
• CAS No: 1932291-95-6
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5863902
• PubChem ID: 50998998
• Update Time: 2025-06-14

(3R,4R)-3-aminooxane-4-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxylic acid, 3-aminotetrahydro-, (3R,4R)-
• (3R,4R)-3-aminooxane-4-carboxylic acid, cis
• EN300-2009098
• AS-35754
• AKOS006324366
• cis-3-Amino-tetrahydropyran-4-carboxylicacid
• MFCD11501139
• (3R,4R)-3-aminooxane-4-carboxylic acid
• J-520073
• 1932291-95-6
• DTXSID20679373
• 1233010-36-0
• 2H-Pyran-4-carboxylic acid, 3-aminotetrahydro-, (3R,4R)-rel-
• rel-(3R,4R)-3-Aminotetrahydro-2H-pyran-4-carboxylic acid
• cis-3-Amino-tetrahydropyran-4-carboxylic acid
• CS-0171616
• cis-3-Amino-tetrahydro-pyran-4-carboxylic acid

• Inchi： 1S/C6H11NO3/c7-5-3-10-2-1-4(5)6(8)9/h4-5H,1-3,7H2,(H,8,9)/t4-,5+/m1/s1
• InChI Key： XUEHMQSNKIZXQK-UHNVWZDZSA-N
• SMILES： C1OCC[C@@H](C(O)=O)[C@H]1N

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 308.4±42.0 °C(Predicted)
• pka: 3.51±0.20(Predicted)

Additional information on (3R,4R)-3-aminooxane-4-carboxylic acid, cis

Exploring the Potential of (3R,4R)-3-aminooxane-4-carboxylic acid, cis (CAS No. 1932291-95-6) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, (3R,4R)-3-aminooxane-4-carboxylic acid, cis (CAS No. 1932291-95-6) has emerged as a compound of significant interest. This stereospecific derivative of oxane exhibits unique structural properties that make it a valuable building block in drug discovery. Researchers are particularly intrigued by its cis-configuration and the presence of both amino and carboxylic acid functional groups, which offer multiple sites for molecular interactions and modifications.

The compound's chiral centers at positions 3 and 4 contribute to its potential as a pharmacophore in designing targeted therapies. Recent studies have explored its application in developing enzyme inhibitors, with particular attention to its role in modulating protein-protein interactions. The rigid oxane ring structure provides conformational stability, while the polar functional groups enhance solubility - a crucial factor in drug bioavailability optimization.

Current research trends highlight the growing importance of stereochemically pure compounds like (3R,4R)-3-aminooxane-4-carboxylic acid, cis in addressing challenges in precision medicine. The pharmaceutical industry's shift toward personalized therapeutics has increased demand for such specialized intermediates. Scientists are investigating its potential in creating next-generation small molecule drugs, particularly for neurological and metabolic disorders where molecular recognition plays a critical role.

From a synthetic chemistry perspective, the production of CAS No. 1932291-95-6 presents interesting challenges and opportunities. The development of asymmetric synthesis routes for this compound has become a focus area, with researchers aiming to improve yield and enantiomeric excess. Recent advancements in catalytic methods have shown promise in addressing these synthetic hurdles, making the compound more accessible for medicinal chemistry applications.

The compound's physicochemical properties have also drawn attention in computational drug design. Its balanced lipophilicity profile and hydrogen bonding capacity make it an interesting subject for molecular docking studies. Researchers utilizing AI-assisted drug discovery platforms are particularly interested in how this scaffold might interact with various biological targets, potentially leading to breakthroughs in structure-activity relationship understanding.

Quality control and analytical characterization of (3R,4R)-3-aminooxane-4-carboxylic acid, cis remain crucial aspects of its pharmaceutical application. Advanced techniques such as chiral HPLC and X-ray crystallography are employed to verify its stereochemical purity. The compound's stability under various conditions is also being studied to ensure its suitability for formulation development and scale-up processes.

Looking toward the future, CAS No. 1932291-95-6 represents more than just another chemical entity. It embodies the pharmaceutical industry's growing sophistication in molecular design and targeted therapy development. As research continues to uncover its full potential, this compound may well become a cornerstone in the development of novel therapeutic agents addressing some of modern medicine's most pressing challenges.